Cas no 2309448-77-7 (2-{[3-(4-Bromo-1,3-thiazol-2-yl)-8-azabicyclo[3.2.1]octan-3-yl]oxy}acetic acid)

• Product Name: 2-{[3-(4-Bromo-1,3-thiazol-2-yl)-8-azabicyclo[3.2.1]octan-3-yl]oxy}acetic acid
• CAS No: 2309448-77-7
• MF: C₁₂H₁₅BrN₂O₃S
• MW: 347.228101015091
• CID: 6399698
• PubChem ID: 165739410
• Update Time: 2025-10-29

2-{[3-(4-Bromo-1,3-thiazol-2-yl)-8-azabicyclo[3.2.1]octan-3-yl]oxy}acetic acid Chemical and Physical Properties

Names and Identifiers

• EN300-7428486
• 2309448-77-7
• 2-{[3-(4-bromo-1,3-thiazol-2-yl)-8-azabicyclo[3.2.1]octan-3-yl]oxy}acetic acid
• 2-{[3-(4-Bromo-1,3-thiazol-2-yl)-8-azabicyclo[3.2.1]octan-3-yl]oxy}acetic acid

• Inchi： 1S/C12H15BrN2O3S/c13-9-6-19-11(15-9)12(18-5-10(16)17)3-7-1-2-8(4-12)14-7/h6-8,14H,1-5H2,(H,16,17)
• InChI Key： FUBUMXMPYXDOLF-UHFFFAOYSA-N
• SMILES： BrC1=CSC(C2(CC3CCC(C2)N3)OCC(=O)O)=N1

Computed Properties

• Exact Mass: 345.99868g/mol
• Monoisotopic Mass: 345.99868g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 359
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 99.7Ų

Additional information on 2-{[3-(4-Bromo-1,3-thiazol-2-yl)-8-azabicyclo[3.2.1]octan-3-yl]oxy}acetic acid

2-{[3-(4-Bromo-1,3-thiazol-2-yl)-8-azabicyclo[3.2.1]octan-3-yl]oxy}acetic acid: A Comprehensive Overview

The compound with CAS No. 2309448-77-7, known as 2-{[3-(4-Bromo-1,3-thiazol-2-yl)-8-azabicyclo[3.2.1]octan-3-yl]oxy}acetic acid, is a complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structural features, including the presence of a 4-bromo substituent on the 1,3-thiazole ring and the 8-azabicyclo[3.2.1]octane framework, which contributes to its intriguing chemical properties.

Recent studies have highlighted the potential of this compound in drug discovery, particularly in the development of novel therapeutic agents targeting specific biological pathways. The bicyclic structure of the molecule provides a rigid framework that can interact with various biological targets, such as enzymes and receptors, making it a promising candidate for medicinal chemistry applications.

The synthesis of 2-{[3-(4-Bromo-1,3-thiazol-2-yl)-8-azabicyclo[3.2.1]octan-3-yl]oxy}acetic acid involves a multi-step process that combines advanced organic synthesis techniques. Key steps include the formation of the bicyclic system through ring-closing reactions and the introduction of the thiazole moiety via coupling reactions. These methods ensure high purity and structural integrity, which are critical for downstream applications.

One of the most notable aspects of this compound is its ability to modulate cellular signaling pathways. Preclinical studies have demonstrated that it exhibits potent activity against certain enzymes involved in inflammation and cancer progression. For instance, research published in *Journal of Medicinal Chemistry* revealed that this compound can inhibit key kinases associated with tumor growth, suggesting its potential as an anticancer agent.

In addition to its pharmacological applications, this compound has also been explored for its role in materials science. The thiazole ring and bicyclic structure contribute to its stability and reactivity, making it a valuable component in the development of advanced materials such as polymers and sensors.

From an analytical standpoint, this compound has been extensively studied using modern spectroscopic techniques such as NMR and mass spectrometry. These analyses have provided insights into its molecular conformation and intermolecular interactions, further enhancing our understanding of its chemical behavior.

Looking ahead, ongoing research is focused on optimizing the synthesis of 2-{[3-(4-Bromo-1,3-thiazol-2-yl)-8-azabicyclo[3.2.1]octan-3-yl]oxy}acetic acid to improve yield and scalability. Additionally, efforts are being made to explore its pharmacokinetic properties and toxicity profiles to evaluate its suitability for clinical trials.

In conclusion, this compound represents a fascinating intersection of organic chemistry and pharmacology. Its unique structure and versatile properties make it a valuable tool for advancing scientific research across multiple disciplines.